Cas no 392303-53-6 (4-ethoxy-N-(5-{(3-fluorophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)benzamide)

• Product Name: 4-ethoxy-N-(5-{(3-fluorophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)benzamide
• CAS No: 392303-53-6
• MF: C₁₈H₁₆FN₃O₂S₂
• MW: 389.466944694519
• CID: 6130650
• PubChem ID: 4376844
• Update Time: 2025-07-02

4-ethoxy-N-(5-{(3-fluorophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-ethoxy-N-(5-{(3-fluorophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)benzamide
• Benzamide, 4-ethoxy-N-[5-[[(3-fluorophenyl)methyl]thio]-1,3,4-thiadiazol-2-yl]-
• Oprea1_125972
• 4-ethoxy-N-(5-{[(3-fluorophenyl)methyl]sulfanyl}-1,3,4-thiadiazol-2-yl)benzamide
• 392303-53-6
• 4-ethoxy-N-[5-[(3-fluorophenyl)methylsulfanyl]-1,3,4-thiadiazol-2-yl]benzamide
• 4-ethoxy-N-(5-((3-fluorobenzyl)thio)-1,3,4-thiadiazol-2-yl)benzamide
• AKOS024577436
• F0417-1988

• Inchi： 1S/C18H16FN3O2S2/c1-2-24-15-8-6-13(7-9-15)16(23)20-17-21-22-18(26-17)25-11-12-4-3-5-14(19)10-12/h3-10H,2,11H2,1H3,(H,20,21,23)
• InChI Key： FCTNPHABBDOAPM-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(SCC2=CC=CC(F)=C2)S1)(=O)C1=CC=C(OCC)C=C1

Computed Properties

• Exact Mass: 389.06679727g/mol
• Monoisotopic Mass: 389.06679727g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 452
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 118Ų

Experimental Properties

• Density: 1.39±0.1 g/cm3(Predicted)
• pka: 7.95±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 4-ethoxy-N-(5-{(3-fluorophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)benzamide

Introduction to Compound with CAS No. 392303-53-6 and Product Name: 4-ethoxy-N-(5-{(3-fluorophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)benzamide

The compound with the CAS number 392303-53-6 and the product name 4-ethoxy-N-(5-{(3-fluorophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)benzamide represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of multiple heterocyclic rings and functional groups makes it a promising candidate for further exploration in therapeutic interventions.

At the core of this compound's structure lies a benzamide moiety, which is a well-known pharmacophore in drug development. The benzamide group is often associated with analgesic, anti-inflammatory, and anticonvulsant properties. In this particular compound, the benzamide is linked to a 1,3,4-thiadiazole ring, a heterocycle that has been extensively studied for its biological activity. The 1,3,4-thiadiazole scaffold is known for its role in various pharmacological applications, including antimicrobial, antiviral, and anticancer agents. The incorporation of this moiety into the molecular structure of the compound suggests a potential for multifaceted therapeutic effects.

Furthermore, the compound features an ethoxy group at the 4-position of the benzamide ring. This substitution pattern can influence the compound's solubility, metabolic stability, and interactions with biological targets. The ethoxy group is often used in drug design to enhance bioavailability and improve pharmacokinetic profiles. Its presence in this compound may contribute to enhanced binding affinity and prolonged activity at target sites.

A particularly intriguing aspect of this compound is the 5-{(3-fluorophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl substituent. This complex moiety combines a fluorophenyl group with a methylsulfanyl group attached to the 1,3,4-thiadiazole ring. The fluorophenyl group is known for its ability to modulate metabolic pathways and enhance receptor binding affinity. Fluoro-substituted compounds have been widely used in pharmaceuticals due to their improved pharmacological properties. On the other hand, the methylsulfanyl group can contribute to hydrophobic interactions and influence the overall shape and electronic properties of the molecule.

The combination of these structural elements suggests that this compound may exhibit unique biological activities. Recent studies have shown that derivatives of 1,3,4-thiadiazole have potential applications in treating various diseases, including cancer and infectious disorders. The presence of both fluorine and sulfur atoms in this molecule may enhance its interaction with biological targets, leading to improved therapeutic efficacy.

In terms of synthetic chemistry, the preparation of this compound involves multiple steps that require precise control over reaction conditions and reagent selection. The synthesis typically begins with the formation of the 1,3,4-thiadiazole core through cyclocondensation reactions involving appropriate precursors. Subsequent functionalization steps are then employed to introduce the benzamide group and the complex 5-{(3-fluorophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl substituent.

The introduction of fluorine into organic molecules is a common practice in medicinal chemistry due to its ability to influence electronic properties and metabolic stability. In this compound, the fluorine atom is part of a phenyl ring that is further modified by a methylsulfanyl group. This arrangement can lead to enhanced binding interactions with biological targets such as enzymes and receptors.

One of the key challenges in working with such complex molecules is ensuring high yield and purity during synthesis. Advanced techniques in organic synthesis, including catalytic methods and flow chemistry, can be employed to optimize reaction conditions and improve overall efficiency. Additionally, spectroscopic methods such as NMR spectroscopy and mass spectrometry are crucial for characterizing the compound's structure and confirming its purity.

The biological evaluation of this compound has been a focus of recent research efforts. Preliminary studies have indicated that it may exhibit inhibitory activity against various enzymes and receptors relevant to human health. For instance, it has shown potential as an inhibitor of enzymes involved in cancer cell proliferation and as a modulator of receptors implicated in inflammatory responses.

The development of new therapeutic agents often involves screening large libraries of compounds for biological activity before selecting promising candidates for further investigation. High-throughput screening (HTS) techniques have become increasingly important in this process due to their ability to rapidly assess thousands of compounds for specific biological endpoints.

In conclusion,4-ethoxy-N-(5-{(3-fluorophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)benzamide represents a fascinating example of how structural complexity can lead to novel pharmacological activities. Its intricate design incorporates multiple functional groups that may contribute to enhanced binding affinity and therapeutic efficacy. Further research is warranted to fully explore its potential applications in medicine.